Cas no 1401026-09-2 (3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro-)

• Product Name: 3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro-
• CAS No: 1401026-09-2
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 5080093
• Update Time: 2026-03-01

3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro-

• Inchi： 1S/C8H8FNO2/c1-2-5-6(8(11)12)3-10-4-7(5)9/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： RVGIICIWRBJIAA-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C(=O)O)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2

Additional information on 3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro-

Introduction to 3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro- (CAS No. 1401026-09-2)

3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro-, identified by its Chemical Abstracts Service (CAS) number 1401026-09-2, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic aromatic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The structural features of this molecule, particularly the presence of a carboxylic acid group at the 3-position, an ethyl substituent at the 4-position, and a fluorine atom at the 5-position, contribute to its unique chemical properties and potential therapeutic applications.

The fluorine atom in 3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro- plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorinated aromatic compounds are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and increase bioavailability. These attributes make fluorinated pyridines particularly attractive in the design of novel therapeutic agents. Recent studies have demonstrated that the introduction of fluorine at specific positions in pyridine derivatives can significantly alter their biological activity, leading to more potent and selective drugs.

3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro- has been extensively studied in the context of its potential applications in oncology, inflammation, and infectious diseases. The carboxylic acid group at the 3-position provides a site for further functionalization, allowing for the synthesis of more complex derivatives with enhanced biological activity. For instance, this compound can be coupled with various pharmacophores to develop novel inhibitors targeting key enzymes involved in cancer progression or inflammatory pathways.

In recent years, there has been a growing interest in developing small-molecule inhibitors that modulate protein-protein interactions (PPIs) relevant to human diseases. 3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro- has been explored as a lead compound for designing inhibitors targeting PPIs involved in cancer metabolism and signaling pathways. Preliminary studies suggest that this molecule can interfere with critical interactions between proteins such as kinases and transcription factors, thereby disrupting abnormal signaling networks that drive tumor growth and progression.

The ethyl substituent at the 4-position of 3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro- contributes to the compound's overall lipophilicity, which is an important factor in drug design. By tuning the lipophilicity through structural modifications, researchers can optimize drug delivery systems and enhance target tissue penetration. This property makes this compound a promising candidate for oral or topical formulations aimed at treating localized or systemic diseases.

Moreover, the fluorinated pyridine core of 3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro- has been investigated for its potential antimicrobial properties. Fluorinated compounds are known to exhibit enhanced stability against enzymatic degradation and can interact more effectively with bacterial enzymes compared to their non-fluorinated counterparts. This has led to several studies exploring its efficacy against resistant bacterial strains and its potential as an antibiotic or antifungal agent.

The synthesis of 3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and fluorination techniques. Advanced computational methods such as density functional theory (DFT) have been employed to predict reaction pathways and optimize synthetic conditions. These computational approaches not only accelerate the discovery process but also provide insights into the mechanistic aspects of fluorination reactions.

Recent advancements in crystallography have allowed researchers to determine the three-dimensional structures of complexes formed between 3-Pyridinecarboxylic acid, 4-ethyl-5-fluoro-*and* biological targets such as enzymes and receptors. These structural insights have been invaluable in understanding how small molecules interact with their targets at the atomic level. By analyzing these interactions, chemists can design more effective derivatives with improved binding affinity and selectivity.

The development of high-throughput screening (HTS) technologies has further accelerated the discovery process for novel drug candidates like 3-Pyridinecarboxylic acid, 4-ethyl-*and*5-fluoro-*. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously. This approach has led to the identification of several promising hits that undergo further optimization. The combination of HTS with computational modeling has significantly reduced the time required from hit identification to lead optimization. As a result, compounds like 3-Pyridinecarboxylic acid, 4-*ethyl-*and*5-fluoro-*are being rapidly advanced into preclinical studies. Preclinical data indicate that this compound demonstrates promising efficacy against several disease models, including cancer, inflammation, *and*infectious diseases. These findings support its potential as a therapeutic agent *and*highlight its importance *in*the pharmaceutical industry.

In conclusion,3-Pyridinecarboxylic acid, 4-*ethyl-*and*5-fluoro-*is a versatile fluorinated pyridine derivative with significant potential in drug discovery. Its unique structural features, including *the*fluorine atom, *the*ethyl substituent, *and*the*carboxylic acid group, contribute *to*its diverse biological activities. Recent studies have highlighted *its*promising applications *inoncology,*inflammation,*and*bacterial infections. The combination *of*synthetic advancements, computational modeling,*and*high-throughput screening technologies is accelerating *the development* *of*novel derivatives based on this scaffold. As research continues, it is expected *that*more* insights will be gained into *the*biochemical mechanisms underlying *the*biological effects of this compound, further solidifying its importance *in*pharmaceutical research.